1,5-Bis(1-naphthyl)-1,4-pentadien-3-one

• Molecular Formula: C25H18O
• Molecular Weight: 334.4 g/mol
• IUPAC Name: 1,5-dinaphthalen-1-ylpenta-1,4-dien-3-one
• InChI: InChI=1S/C25H18O/c26-23(17-15-21-11-5-9-19-7-1-3-13-24(19)21)18-16-22-12-6-10-20-8-2-4-14-25(20)22/h1-18H
• InChI Key: OHEADGCNSXXYKE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C=CC(=O)C=CC3=CC=CC4=CC=CC=C43

Description

1,5-Bis(1-naphthyl)-1,4-pentadien-3-one is a useful research compound. Its molecular formula is C25H18O and its molecular weight is 334.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Naphthaldehyde (22, 1.36 ml, 10.0 mmol) and acetone (19, 0.37 ml, 5.0 mmol) were combined in ethanol (10 ml) and stirred for 15 min at room temperature. A solution of sodium hydroxide (0.40 g, 10.0 mmol) and water (10 ml) was added and the mixture stirred for 18 hr at room temperature. The resulting mixture was extracted into ethyl acetate, washed with saturated sodium chloride, filtered and evaporated to afford a solid. The crude solid was recrystallized from ethyl acetate to give 0.63 g (38%) of a yellow solid: mp 132-133° C. [expected mp 128° C.]; 1H NMR: δ 7.24 (d, 2H, J=15.7 Hz), 7.57 (m, 6H), 7.92 (m, 6H), 8.28 (d, 2H, J=8.0 Hz), 8.65 (d, 2H, J=15.5 Hz); 13C NMR: δ 123.4, 125.1, 125.4, 126.2, 126.9, 128.1, 128.7, 130.7, 131.7, 132.2, 133.7, 140.3, 188.5.